Cas no 107634-78-6 (20-Phorbinecarboxylicacid,3,4,20,21-tetradehydro-3,4,8,9,13,14,19-heptaethyl-18-ethylidene-18,19-dihydro-,ethyl ester (9CI))

• Product Name: 20-Phorbinecarboxylicacid,3,4,20,21-tetradehydro-3,4,8,9,13,14,19-heptaethyl-18-ethylidene-18,19-dihydro-,ethyl ester (9CI)
• CAS No: 107634-78-6
• MF: C₄₁H₅₀N₄O₂
• MW: 630.861310482025
• CID: 160894
• PubChem ID: 6441174
• Update Time: 2025-04-19

20-Phorbinecarboxylicacid,3,4,20,21-tetradehydro-3,4,8,9,13,14,19-heptaethyl-18-ethylidene-18,19-dihydro-,ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 20-Phorbinecarboxylicacid,3,4,20,21-tetradehydro-3,4,8,9,13,14,19-heptaethyl-18-ethylidene-18,19-dihydro-,ethyl ester (9CI)
• 20-Phorbinecarboxylicacid,3,4,20,21-tetradehydro-3,4,8,9,13,14,19-heptaethyl-18-ethylidene-18,...
• NT1 purpurin
• 20-Phorbinecarboxylic acid, 3,4,20,21-tetrahydro-3,4,8,9,13,14,19-heptaethyl-18-ethylidene-18,19-dihydro-, ethyl ester
• ethyl (16Z)-3,4,8,9,13,14,19-heptaethyl-18-ethylidene-3,4,20,21-tetradehydro-18,19,24,25-tetrahydrophorbine-20-carboxylate
• NT-1 Purpurin
• Purpurin NT 1
• ethyl (26Z)-5,11,12,16,17,21,22-heptaethyl-26-ethylidene-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,3,6,8,10,12,14,16,18,20(23),21-undecaene-4-carboxylate
• 107634-78-6

• Inchi： 1S/C41H50N4O2/c1-10-23-24(11-2)34-21-36-27(14-5)28(15-6)38(44-36)29-19-31(40(46)47-18-9)41(17-8)30(16-7)37(45-39(29)41)22-35-26(13-4)25(12-3)33(43-35)20-32(23)42-34/h16,19-22,42-43H,10-15,17-18H2,1-9H3/b30-16+,32-20-,33-20-,34-21-,35-22-,36-21-,37-22-,38-29-
• InChI Key： JYWCFWULTDBGGN-YTHIIQMMSA-N
• SMILES： O(CC)C(C1=CC2=C3C(CC)=C(CC)C(C=C4C(CC)=C(CC)C(=CC5=C(CC)C(CC)=C(C=C6/C(=C\C)/C1(CC)C2=N6)N5)N4)=N3)=O |c:6,t:15,23,33|

Computed Properties

• Exact Mass: 628.37804
• Monoisotopic Mass: 630.39337685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 10
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 747
• XLogP3: 9.1
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• PSA: 77.86